Cas no 61382-50-1 (2,4-Nonadienoic acid, 2-methyl-, methyl ester, (E,E)-)

• Product name: 2,4-Nonadienoic acid, 2-methyl-, methyl ester, (E,E)-
• CAS No: 61382-50-1
• MF: C₁₁H₁₈O₂
• MW: 182.25942
• CID: 481442
• PubChem ID: 71396319

2,4-Nonadienoic acid, 2-methyl-, methyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Nonadienoic acid, 2-methyl-, methyl ester, (E,E)-
• methyl 2-methylnona-2,4-dienoate
• DTXSID60817893
• 61382-50-1

• Inchi： InChI=1S/C11H18O2/c1-4-5-6-7-8-9-10(2)11(12)13-3/h7-9H,4-6H2,1-3H3
• InChI Key： LCQDUTODHJWLBW-UHFFFAOYSA-N
• SMILES： CCCCC=CC=C(C)C(=O)OC

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3